4-benzyl-N-methyl-5-oxo-N-phenylmorpholine-3-carboxamide

• IUPAC Name: 4-benzyl-N-methyl-5-oxo-N-phenylmorpholine-3-carboxamide
• InChI: InChI=1S/C19H20N2O3/c1-20(16-10-6-3-7-11-16)19(23)17-13-24-14-18(22)21(17)12-15-8-4-2-5-9-15/h2-11,17H,12-14H2,1H3
• InChI Key: CHRNQQAUBCIFNJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2COCC(=O)N2CC3=CC=CC=C3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

4-benzyl-N-methyl-5-oxo-N-phenylmorpholine-3-carboxamide is a chemical compound that belongs to the class of morpholine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds structurally related to "4-benzyl-N-methyl-5-oxo-N-phenylmorpholine-3-carboxamide" have been synthesized and evaluated for their antimicrobial activity. For instance, derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides have shown significant antimicrobial properties against strains such as Proteus vulgaris and Pseudomonas aeruginosa. These findings suggest that compounds with similar structures could be explored for their potential as new antimicrobial agents (Kolisnyk et al., 2015).

Anti-Cancer Agents

Research into quinuclidinone derivatives, which share functional groups with "4-benzyl-N-methyl-5-oxo-N-phenylmorpholine-3-carboxamide," has revealed potential anti-cancer properties. These studies have involved the synthesis of novel compounds and their evaluation against cancer cell lines, indicating that similar compounds could be valuable in the development of new anti-cancer therapies (Soni et al., 2015).

Poly(ADP-ribose) Polymerase (PARP) Inhibitors

The development of PARP inhibitors for cancer treatment has included the synthesis of benzimidazole carboxamide derivatives. These compounds, such as 2-[(R)-2-methylpyrrolidin-2-yl]-1H-benzimidazole-4-carboxamide (ABT-888), have shown excellent potency against PARP enzymes and efficacy in cancer models. This research avenue suggests the potential of "4-benzyl-N-methyl-5-oxo-N-phenylmorpholine-3-carboxamide" and related compounds in contributing to the discovery of new therapeutic agents (Penning et al., 2009).

Materials Science Applications

The synthesis of new tetrahydrobenzothiophene derivatives under microwave irradiation has been reported, involving reactions with various primary amines to yield carboxamide derivatives. This type of research demonstrates the potential of "4-benzyl-N-methyl-5-oxo-N-phenylmorpholine-3-carboxamide" in the field of materials science, particularly in the development of new materials with specific physical or chemical properties (Abdalha et al., 2011).